3-methyl-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 3-methyl-N-[3-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C19H21NO3/c1-14-5-2-6-15(11-14)19(21)20-16-7-3-8-17(12-16)23-13-18-9-4-10-22-18/h2-3,5-8,11-12,18H,4,9-10,13H2,1H3,(H,20,21)
• InChI Key: BMFLVUBODQDARW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)OCC3CCCO3
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC(=CC=C2)OCC3CCCO3

Description

3-methyl-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as TFMPP and is a member of the phenylpiperazine class of compounds. TFMPP has been found to have various biochemical and physiological effects and has been studied for its potential use in various research applications.

Mechanism of Action

The mechanism of action of TFMPP is complex and not fully understood. TFMPP has been found to act as a partial agonist of the 5-HT1B and 5-HT2C serotonin receptors. This means that TFMPP can bind to these receptors and activate them to a certain extent, but not fully. TFMPP has also been found to inhibit the reuptake of serotonin, which can lead to an increase in serotonin levels in the brain.
Biochemical and Physiological Effects:
TFMPP has been found to have various biochemical and physiological effects. Some of the most common effects of TFMPP include changes in mood, appetite, and body temperature. TFMPP has also been found to have effects on the cardiovascular system, including changes in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages and limitations for use in lab experiments. One of the advantages of TFMPP is its potency as a serotonin receptor agonist, which makes it useful for studying the role of serotonin receptors in various physiological processes. One of the limitations of TFMPP is its potential for inducing side effects, such as changes in mood and appetite, which can complicate experimental results.

Future Directions

There are several future directions for research on TFMPP. One area of research could be the development of more selective agonists of the 5-HT1B and 5-HT2C serotonin receptors, which could have fewer side effects than TFMPP. Another area of research could be the study of the long-term effects of TFMPP on the brain and other physiological systems. Finally, TFMPP could be studied in combination with other compounds to determine its potential for use in the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 3-methyl-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is a complex process that involves several steps. The synthesis process begins with the reaction of 3-nitrobenzoyl chloride with 3-(tetrahydro-2-furanylmethoxy)aniline to produce 3-(tetrahydro-2-furanylmethoxy)phenyl 3-nitrobenzoate. This compound is then reduced to 3-(tetrahydro-2-furanylmethoxy)phenyl benzamide using palladium on carbon as a catalyst.

Scientific Research Applications

TFMPP has been extensively studied for its potential use in various scientific research applications. One of the most common research applications of TFMPP is in the study of serotonin receptors. TFMPP has been found to be a potent agonist of the 5-HT1B and 5-HT2C serotonin receptors, which are involved in the regulation of mood, appetite, and other physiological processes.